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Compound of Interest

Compound Name: SAR-20347

Cat. No.: B610684

For Researchers, Scientists, and Drug Development Professionals

Introduction

SAR-20347 is a potent and selective small molecule inhibitor of the Janus kinase (JAK) family,
demonstrating high affinity for Tyrosine Kinase 2 (TYK2) and Janus Kinase 1 (JAK1).[1][2][3] It
shows less activity against JAK2 and JAK3, making it a valuable tool for investigating the
specific roles of TYK2 and JAK1 in cytokine signaling pathways.[1][2] These pathways are
integral to immune responses and are implicated in various autoimmune and inflammatory
diseases.[4] SAR-20347 exerts its effects by inhibiting the I1L-12, IL-23, and IFN-a signaling
pathways.[1][4][5]

This document provides detailed application notes and protocols for the preparation and use of
SAR-20347 in cell culture experiments, ensuring reproducible and accurate results for
researchers in immunology, oncology, and drug discovery.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of SAR-20347 is provided below.
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Property Value Reference

Molecular Formula C21H18CIFN40O4 [1][6]

Molecular Weight 444.84 g/mol [1][6]

CAS Number 1450881-55-6 [1][6][7]

Appearance Light yellow to yellow solid [2]

Purity >98% [6][7]
Soluble in DMSO (up to 100

Solubility mg/mL); Insoluble in water and  [1][2][6]

ethanol.

Proper storage of SAR-20347 is critical to maintain its stability and activity.

Storage Condition Duration
Powder (at -20°C) 3 years
Powder (at 4°C) 2 years

Stock Solution in DMSO (at -80°C)

1 year (aliquoted to avoid freeze-thaw cycles)

Stock Solution in DMSO (at -20°C)

1 month (aliquoted to avoid freeze-thaw cycles)

Mechanism of Action: Inhibition of the JAK-STAT

Pathway

SAR-20347 primarily targets TYK2 and JAK1, which are key components of the JAK-STAT
signaling pathway. This pathway is activated by various cytokines, leading to the
phosphorylation and activation of Signal Transducer and Activator of Transcription (STAT)
proteins. Activated STATs then translocate to the nucleus to regulate gene expression. By
inhibiting TYK2 and JAK1, SAR-20347 effectively blocks these downstream signaling events.

The inhibitory concentrations (IC50) of SAR-20347 against the JAK family kinases are

summarized below.
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Target Kinase IC50 (nM)
TYK2 0.6

JAK1 23

JAK2 26

JAK3 41

Note: IC50 values were determined in cell-free assays.[6]

Below is a diagram illustrating the mechanism of action of SAR-20347.
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Mechanism of Action of SAR-20347
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Caption: SAR-20347 inhibits TYK2 and JAK1, blocking STAT phosphorylation.

Experimental Protocols
Preparation of SAR-20347 Stock Solution

Materials:
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» SAR-20347 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or cryovials
Protocol:

o Equilibrate the SAR-20347 powder to room temperature before opening the vial to prevent
condensation.

» Prepare a stock solution by dissolving SAR-20347 in anhydrous DMSO. A common stock
concentration is 10 mM. For example, to prepare a 10 mM stock solution from 1 mg of SAR-
20347 (MW: 444.84), add 224.8 uL of DMSO.

o Note: Use fresh, high-quality DMSO as moisture can reduce the solubility of SAR-20347.
[1] Warming and sonication may be required to fully dissolve the compound.[2]

» Vortex the solution until the powder is completely dissolved.

 Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or
cryovials to minimize freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[1]

General Cell Culture Treatment Protocol

This protocol provides a general workflow for treating adherent or suspension cells with SAR-
20347.
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General Workflow for Cell Treatment

Seed cells and allow
them to adhere/stabilize

Prepare working solution of
SAR-20347 in culture medium

:

Add SAR-20347 working
solution to cells

Incubate for the
desired duration

(Optional) Stimulate with
cytokine (e.g., IL-12, IFN-a)

:

Harvest cells or supernatant
for downstream analysis
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Caption: Workflow for treating cells with SAR-20347.

Protocol:
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o Cell Seeding: Plate cells at the desired density in appropriate culture vessels and allow them
to adhere (for adherent cells) or stabilize (for suspension cells) overnight.

o Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the SAR-
20347 stock solution. Prepare the desired final concentration by diluting the stock solution in
fresh, pre-warmed cell culture medium.

o Important: The final concentration of DMSO in the culture medium should be kept low
(typically < 0.5%) to avoid solvent-induced toxicity.[2] Always include a vehicle control
(medium with the same concentration of DMSO) in your experiments.

o Treatment: Remove the old medium from the cells and replace it with the medium containing
the desired concentration of SAR-20347.

 Incubation: Incubate the cells for the desired period. Incubation times can vary depending on
the cell type and the specific assay. A 24-hour incubation period has been used in previous
studies.[5]

e Cytokine Stimulation (Optional): For studies investigating the inhibition of cytokine signaling,
cells can be pre-incubated with SAR-20347 (e.g., for 20 minutes) before stimulating with the
appropriate cytokine (e.g., IL-12 or IFN-0).[2]

» Downstream Analysis: Following incubation, cells and/or supernatant can be harvested for
various downstream analyses, such as Western blotting for phosphorylated STAT proteins,
ELISA for cytokine production, or reporter gene assays.

Example Applications and Recommended
Concentrations

SAR-20347 has been utilized in various cell-based assays to investigate its inhibitory effects on
cytokine signaling.
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BENGHE

. o Recommended Incubation
Cell LinelType Application ) . Reference
Concentration  Time
Inhibition of IL-
12-mediated 20 minutes pre-

NK-92 Cells IC50 = 126 nM _ _ [2][6]
STAT4 incubation
phosphorylation
Inhibition of IL-

PBMCs 12-induced IFN-y  Up to 10 uM 24 hours [5]
production

HEK-BLUE IFN- Inhibition of IFN-

o/ Reporter a-induced SEAP Upto5uM 24 hours [2][5]

Cells production
Inhibition of IL-6-
induced JAK1- N

TF-1 Cells IC50 = 345 nM Not specified [6]
dependent
STATS3 signaling
Inhibition of IL-

HT-29 Cells 22-induced IC50 =148 nM Not specified [5]
pSTAT3

Troubleshooting

» Precipitation of the compound: If precipitation is observed upon dilution of the DMSO stock
solution into aqueous culture medium, try to further dilute the stock solution in a stepwise
manner. Ensure the final DMSO concentration is compatible with your cell line.

e Low or no activity: Ensure the compound has been stored correctly and that fresh DMSO
was used for reconstitution. Verify the activity of the cytokine used for stimulation.

o Cell toxicity: Perform a dose-response curve to determine the optimal non-toxic
concentration of SAR-20347 for your specific cell line. Remember to include a vehicle control
with the same DMSO concentration.
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Disclaimer: This product is for research use only and is not intended for human or veterinary
use. Always follow safe laboratory practices when handling chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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